Cas no 5306-96-7 (2,3-dimethylbenzene-1,4-diamine)

• Product Name: 2,3-dimethylbenzene-1,4-diamine
• CAS No: 5306-96-7
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 372984
• PubChem ID: 145785
• Update Time: 2025-05-23

2,3-dimethylbenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,2,3-dimethyl-
• 2',3'-DIMETHYLACETOPHENONE
• 1,4-diamino-2,3-dimethyl-benzene
• 2,3-Dimethyl-1,4-benzenediamine
• 2,3-dimethyl-1,4-diaminobenzene
• 2,3-Dimethyl-1,4-phenylenediamine
• 2,3-dimethyl-para-phenylenediamine
• 2,3-dimethylphenylene-1,4-diamine
• 2,3-dimethyl-p-phenylenedamine
• 2,3-DIMETHYL-P-PHENYLENEDIAMINE,99
• 4-AMINO-5,6-DIMETHYLANILINE
• o-Xylene-3,6-diamine
• para-aminodimethylaniline
• 2,3-Dimethyl-p-phenylenediamine
• 4-amino-2,3-dimethylphenylamine
• 1,4-diamino-2,3-dimethylbenzene
• 1,4-Benzenediamine, 2,3-dimethyl-
• 9YZJ9FZY3D
• AKOS006230494
• Dimethylparadiaminobenzol
• DTXSID10967559
• CS-0153603
• AMINO-5,6-DIMETHYLANILINE, 4-
• MFCD00058687
• p-Phenylenediamine, 2,3-dimethyl-
• EN300-174369
• 2,3-dimethylbenzene-1,4-diamine
• CK2571
• UNII-9YZJ9FZY3D
• AS-45927
• SCHEMBL33944
• CCRIS 8132
• 5306-96-7
• GZVVXXLYQIFVCA-UHFFFAOYSA-N
• AQ-012/42718518
• FT-0609726
• 2,3-DIMETHYL-P-PHENYLENEDIAMINE, 99

• Inchi： 1S/C8H12N2/c1-5-6(2)8(10)4-3-7(5)9/h3-4H,9-10H2,1-2H3
• InChI Key： GZVVXXLYQIFVCA-UHFFFAOYSA-N
• SMILES： NC1=CC=C(C(C)=C1C)N

Computed Properties

• Exact Mass: 136.10000
• Monoisotopic Mass: 136.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 1.3

Experimental Properties

• Color/Form: NA
• Density: 1.076
• Boiling Point: 289 ºC
• Flash Point: 152 ºC
• Refractive Index: 1.618
• PSA: 52.04000
• LogP: 2.63020

2,3-dimethylbenzene-1,4-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S22-S36/37
• Risk Phrases：R20/21/22
• Safety Term：S22;S36/37
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 2,3-dimethylbenzene-1,4-diamine

Compound CAS No 5306-96-7: 2,3-Dimethylbenzene-1,4-Diamine

The compound with CAS No 5306-96-7, commonly referred to as 2,3-dimethylbenzene-1,4-diamine, is a significant organic chemical that has garnered attention in various scientific and industrial applications. This compound belongs to the class of aromatic diamines, which are widely used in the synthesis of polyamides, polyurethanes, and other high-performance materials. The 2,3-dimethylbenzene-1,4-diamine structure consists of a benzene ring with two methyl groups at positions 2 and 3 and amino groups at positions 1 and 4. This unique arrangement imparts specific chemical properties that make it valuable in diverse fields.

Recent studies have highlighted the potential of 2,3-dimethylbenzene-1,4-diamine in advanced materials science. Researchers have explored its role as a precursor for synthesizing novel polyamides with enhanced thermal stability and mechanical strength. For instance, a study published in *Advanced Materials* demonstrated that polymers derived from this diamine exhibit superior resistance to high temperatures and mechanical stress compared to traditional materials. This makes them ideal candidates for applications in aerospace and automotive industries where durability under extreme conditions is critical.

In the field of pharmaceuticals, 2,3-dimethylbenzene-1,4-diamine has been investigated for its potential as an intermediate in drug synthesis. Its ability to form stable amide bonds has been leveraged in the development of bioactive compounds targeting various therapeutic areas. A recent report in *Journal of Medicinal Chemistry* outlined its use in creating small-molecule inhibitors for enzyme targets associated with cancer and neurodegenerative diseases.

The synthesis of 2,3-dimethylbenzene-1,4-diamine typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. One common approach involves the nitration of toluene derivatives followed by reduction to form the diamine structure. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing production costs while maintaining product quality.

From an environmental perspective, the eco-friendly synthesis and application of 2,3-dimethylbenzene-1,4-diamine have become focal points for sustainable chemistry research. Scientists are exploring ways to minimize waste generation during its production by employing recyclable catalysts and optimizing reaction pathways. These efforts align with global initiatives aimed at promoting green chemistry practices across industries.

In conclusion, 2,3-dimethylbenzene-1,4-diamine (CAS No 5306-96-7) stands out as a versatile compound with promising applications across multiple disciplines. Its unique chemical properties and adaptability make it a subject of ongoing research interest. As advancements continue to emerge in materials science and pharmaceuticals, this compound is poised to play an increasingly important role in shaping innovative solutions for future challenges.